Cas no 521284-50-4 (PROPANAMIDE, 2-BROMO-N-(2-FLUOROPHENYL)-N-METHYL-, (2S)-)

PROPANAMIDE, 2-BROMO-N-(2-FLUOROPHENYL)-N-METHYL-, (2S)- structure
521284-50-4 structure
Product Name:PROPANAMIDE, 2-BROMO-N-(2-FLUOROPHENYL)-N-METHYL-, (2S)-
CAS No:521284-50-4
MF:C10H11BrFNO
MW:260.102845430374
CID:3503379
PubChem ID:69680040
Update Time:2025-04-21

PROPANAMIDE, 2-BROMO-N-(2-FLUOROPHENYL)-N-METHYL-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • PROPANAMIDE, 2-BROMO-N-(2-FLUOROPHENYL)-N-METHYL-, (2S)-
    • DTXSID901201179
    • RONDWVAGJJILEH-ZETCQYMHSA-N
    • 521284-50-4
    • SCHEMBL6137759
    • (S)-2-bromo-propionic acid-N-(2-fluorophenyl)-N-methyl amide
    • Inchi: 1S/C10H11BrFNO/c1-7(11)10(14)13(2)9-6-4-3-5-8(9)12/h3-7H,1-2H3/t7-/m0/s1
    • InChI Key: RONDWVAGJJILEH-ZETCQYMHSA-N
    • SMILES: Br[C@@H](C)C(N(C)C1C=CC=CC=1F)=O

Computed Properties

  • Exact Mass: 259.00080Da
  • Monoisotopic Mass: 259.00080Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.3Ų
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